2-{[5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[[5-(4-bromophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H16BrN3O4S2/c1-12-2-6-14(7-3-12)22-17(24)11-28-19-21-10-16(18(25)23-19)29(26,27)15-8-4-13(20)5-9-15/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key: OAYHYLBTWGOASC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H16BrN3O4S2
• Molecular Weight: 494.4 g/mol
• CAS No.: 904580-92-3

Description

This compound is a sulfanyl-acetamide derivative featuring a pyrimidinone core substituted with a 4-bromobenzenesulfonyl group at position 5 and an N-(4-methylphenyl)acetamide moiety via a thioether linkage. Its molecular formula is C₁₉H₁₇BrN₄O₄S₂ (molar mass: 516.34 g/mol), with a CAS registry number of 893789-40-7 . The structure combines a sulfonamide pharmacophore (common in anti-inflammatory and antiviral agents) with a dihydropyrimidinone scaffold, which is prevalent in kinase inhibitors and antimicrobial compounds.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-{[5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide with structurally or functionally related compounds, highlighting key differences in substituents, molecular properties, and biological activities:

Compound Name / ID	Substituents (R₁, R₂)	Molecular Weight (g/mol)	Key Biological Activities/Properties	Source/Reference
Target Compound	R₁: 4-BrC₆H₄SO₂; R₂: 4-MeC₆H₄	516.34	N/A (structural data only)
Hit15 : 2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide	R₁: 4-isoPrC₆H₄SO₂; R₂: 3-MeOC₆H₄	~490 (estimated)	43% viral inhibition at 10 µM; anti-inflammatory (elastase/superoxide suppression)
Compound 5.5 : 2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-bromophenyl)acetamide	R₁: H; R₂: 4-BrC₆H₄	353.99	Synthetic yield: 79%; NMR-characterized
N-(4-methylphenyl)-2-{[5-(1H-indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	R₁: indole-oxadiazole; R₂: 4-MeC₆H₄	~410 (estimated)	Enzyme inhibition activity (unspecified)
2-{[4-methyl-6-oxo-5-(prop-2-en-1-yl)-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	R₁: CH₂CH=CH₂; R₂: 4-MeC₆H₄	329.42	Predicted pKa: 7.83; density: 1.22 g/cm³

Structural and Functional Analysis

Removal of the sulfonyl group (as in Compound 5.5) reduces molecular complexity and weight, correlating with lower synthetic challenges .

Acetamide Substituents :

• The 4-methylphenyl group in the target compound and Hit15’s 3-methoxyphenyl moiety influence solubility and membrane permeability. Methoxy groups generally enhance bioavailability but may reduce metabolic stability .

Biological Activity Trends: Hit15 demonstrates dual antiviral/anti-inflammatory activity, attributed to its sulfonyl-pyrimidinone core and methoxyacetamide side chain. The target compound’s bromine atom may confer similar or enhanced activity, though empirical validation is needed . Compound 5.5 lacks the sulfonyl group but retains a bromophenylacetamide motif, suggesting a focus on simpler scaffolds for lead optimization .